Cas no 1806710-60-0 (3-(1-Chloro-2-oxopropyl)-5-methylmandelic acid)

• Product Name: 3-(1-Chloro-2-oxopropyl)-5-methylmandelic acid
• CAS No: 1806710-60-0
• MF: C₁₂H₁₃ClO₄
• MW: 256.682223081589
• CID: 4939044
• Update Time: 2025-10-30

3-(1-Chloro-2-oxopropyl)-5-methylmandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-Chloro-2-oxopropyl)-5-methylmandelic acid

• Inchi： 1S/C12H13ClO4/c1-6-3-8(10(13)7(2)14)5-9(4-6)11(15)12(16)17/h3-5,10-11,15H,1-2H3,(H,16,17)
• InChI Key： SUWQXBDZXOJCHE-UHFFFAOYSA-N
• SMILES： ClC(C(C)=O)C1C=C(C)C=C(C(C(=O)O)O)C=1

Computed Properties

• Exact Mass: 256.0502366 g/mol
• Monoisotopic Mass: 256.0502366 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 74.6
• Molecular Weight: 256.68

Additional information on 3-(1-Chloro-2-oxopropyl)-5-methylmandelic acid

3-(1-Chloro-2-Oxopropyl)-5-Methylmandelic Acid: A Comprehensive Overview

3-(1-Chloro-2-Oxopropyl)-5-Methylmandelic Acid, also known by its CAS number 1806710-60-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. In this article, we will delve into the structural characteristics, synthesis methods, pharmacological activities, and recent advancements related to this compound.

The chemical structure of 3-(1-Chloro-2-Oxopropyl)-5-Methylmandelic Acid comprises a mandelic acid backbone with specific substituents. Mandelic acid itself is a derivative of benzene carboxylic acid, featuring a hydroxyl group at the ortho position relative to the carboxylic acid group. In this compound, the hydroxyl group is replaced by a 1-chloro-2-oxopropyl substituent, while a methyl group is attached at the para position relative to the carboxylic acid group. This substitution pattern imparts unique electronic and steric properties to the molecule, making it an intriguing subject for further study.

Recent research has focused on understanding the synthesis of 3-(1-Chloro-2-Oxopropyl)-5-Methylmandelic Acid. One notable approach involves the modification of mandelic acid derivatives through nucleophilic substitution reactions. For instance, researchers have employed chlorinating agents to introduce the 1-chloro substituent onto the propyl chain attached to the hydroxyl group of mandelic acid. This method has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

The pharmacological activity of 3-(1-Chloro-2-Oxopropyl)-5-Methylmandelic Acid has been a focal point in recent studies. Preclinical data suggest that this compound exhibits potential anti-inflammatory and antioxidant properties, which could be harnessed in the development of therapeutic agents for conditions such as neurodegenerative diseases and cardiovascular disorders. Additionally, its ability to modulate cellular signaling pathways has been explored in vitro, highlighting its potential as a lead compound for drug discovery.

In terms of applications, 3-(1-Chloro-2-Oxopropyl)-5-Methylmandelic Acid has shown promise in materials science as well. Its unique chemical structure allows for the formation of stable polymers and coatings with tailored mechanical and thermal properties. Recent advancements in polymer chemistry have leveraged this compound's reactivity to create biocompatible materials suitable for medical devices and implants.

The future of 3-(1-Chloro-2-Oxopropyl)-5-Methylmandelic Acid research lies in exploring its bioavailability and efficacy in vivo. Collaborative efforts between chemists and pharmacologists are expected to shed light on its absorption, distribution, metabolism, and excretion profiles. Furthermore, computational modeling techniques are being employed to predict its interactions with biological targets, paving the way for rational drug design.

In conclusion, 3-(1-Chloro-2-Oxopropyl)-5-Methylmandelic Acid, with its CAS number 1806710-60-0, represents a versatile compound with diverse applications across multiple disciplines. Its structural uniqueness, coupled with promising pharmacological and material properties, positions it as a valuable asset in both academic research and industrial development.